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Compound of Interest

Compound Name: 6-Bromonicotinonitrile

Cat. No.: B145350

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Bromonicotinonitrile, a halogenated pyridine derivative, is a key building block in the
synthesis of a variety of pharmaceutical and agrochemical compounds.[1][2][3] A thorough
understanding of its solubility and stability is paramount for its effective utilization in synthetic
chemistry, process development, and formulation. This technical guide provides a
comprehensive overview of the known solubility and stability characteristics of 6-
Bromonicotinonitrile, outlines detailed experimental protocols for their determination, and
presents logical workflows for assessment. Due to a lack of extensive published quantitative
data for this specific molecule, this guide incorporates data from structurally similar compounds
to provide estimations and guidance for laboratory practices.

Physicochemical Properties

6-Bromonicotinonitrile, also known as 2-Bromo-5-cyanopyridine, is a white to yellow
crystalline solid.[1] Its fundamental physicochemical properties are summarized in the table
below.
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Property Value Reference
Chemical Formula CeH3BrN2 [1]

Molecular Weight 183.01 g/mol [1]

CAS Number 139585-70-9 [1]

Melting Point 136-140 °C Sigma-Aldrich
Boiling Point 173 °C at 13 mmHg [4]
Appearance White to yellow crystalline solid  [1]

Solubility Profile

Quantitative solubility data for 6-Bromonicotinonitrile in a wide range of organic solvents is
not extensively reported in publicly available literature. However, based on the polar nature of
the pyridine ring and the nitrile group, and the presence of a halogen, its solubility can be
qualitatively predicted and is expected to be good in a variety of common organic solvents.[5]
[6] The following table provides an estimated solubility profile. Researchers should verify these
estimations experimentally for their specific applications.
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Solvent

Polarity Index

Expected Solubility

Notes

Dimethyl Sulfoxide

Aprotic, polar solvent

capable of dissolving

7.2 High ,
(DMSO) a wide range of
compounds.
Dimethylformamide ] Aprotic, polar solvent,
6.4 High o
(DMF) similar to DMSO.
Acetone 5.1 Moderate to High Polar aprotic solvent.
Acetonitrile 5.8 Moderate Polar aprotic solvent.
Ethanol 4.3 Moderate Polar protic solvent.
Methanol 5.1 Moderate Polar protic solvent.
Dichloromethane Halogenated solvent
3.1 Moderate to Low ]
(DCM) of moderate polarity.
Chloroform 4.1 Moderate to Low Halogenated solvent.
Tetrahydrofuran (THF) 4.0 Moderate Aprotic ether solvent.
Ester solvent of
Ethyl Acetate 4.4 Low to Moderate ) )
medium polarity.
Nonpolar aromatic
Toluene 2.4 Low
solvent.
Nonpolar aliphatic
Hexane 0.1 Low / Insoluble
solvent.
Pyridine itself is
moderately soluble in
_ water, but the
Water 10.2 Slightly Soluble

bromination and nitrile

group may affect this.

[5]

Stability Profile
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The stability of 6-Bromonicotinonitrile is a critical factor for its storage and handling. While

specific degradation kinetics are not readily available, information from safety data sheets and

knowledge of similar compounds allow for a general assessment of its stability under various

conditions.
Potential Storage and
Condition Stability Degradation Handling
Products Recommendations
Hazardous
decomposition
products upon Store in a cool, dry,
Stable under o )
combustion include well-ventilated area
Thermal recommended storage )
N carbon monoxide, away from heat and
conditions. o
carbon dioxide, open flames.[8]
nitrogen oxides, and
hydrogen bromide.[7]
Expected to be Hydrolysis of the
relatively stable at nitrile group to a )
. ) ] Avoid prolonged
) neutral pH. Stability carboxylic acid or
Hydrolytic _ exposure to strong
may decrease under amide may occur ]
o ] acids and bases.
strong acidic or basic under harsh
conditions. conditions.
Photodegradation
pathways for
Potential for brominated aromatic ] )
) ] Store in a light-proof
Photolytic degradation upon compounds can )
) ) o container.[8]
exposure to UV light. involve debromination
or other complex
reactions.
Incompatible with Oxidation of the Avoid contact with
Oxidative strong oxidizing pyridine ring or other strong oxidizing

agents.

functional groups.

agents.

Experimental Protocols
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The following sections detail standardized experimental procedures for determining the
solubility and stability of 6-Bromonicotinonitrile.

Protocol for Determining Equilibrium Solubility (Shake-
Flask Method)

This method is considered the gold standard for determining the equilibrium solubility of a
compound in a specific solvent.

Objective: To determine the concentration of a saturated solution of 6-Bromonicotinonitrile in
a given solvent at a controlled temperature.

Materials:

6-Bromonicotinonitrile

o Selected organic solvents (HPLC grade)
 Scintillation vials or other suitable sealed containers
¢ Orbital shaker with temperature control

o Centrifuge

e Syringe filters (e.g., 0.22 um PTFE)

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

e Volumetric flasks and pipettes
Procedure:

o Preparation of Supersaturated Solution: Add an excess amount of 6-Bromonicotinonitrile
to a vial containing a known volume of the selected solvent. The presence of undissolved
solid is essential to ensure saturation.
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» Equilibration: Tightly seal the vials and place them in a temperature-controlled orbital shaker.
Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached. The temperature should be maintained at the desired value (e.g., 25 °C).

o Phase Separation: After equilibration, allow the vials to stand undisturbed at the set
temperature for a short period to allow the excess solid to settle.

o Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a
syringe. Immediately filter the solution through a syringe filter into a clean vial to remove all
undissolved patrticles.

 Dilution: Accurately dilute the filtered saturated solution with the same solvent to a
concentration that falls within the linear range of the analytical method.

o Quantification: Analyze the diluted sample using a validated HPLC method to determine the
concentration of 6-Bromonicotinonitrile.

o Data Analysis: Calculate the solubility from the measured concentration and the dilution
factor. The solubility is typically expressed in mg/mL or mol/L.

Protocol for Assessing Chemical Stability

This protocol outlines a general approach to evaluating the stability of 6-Bromonicotinonitrile
under various stress conditions.

Objective: To assess the degradation of 6-Bromonicotinonitrile over time when exposed to
thermal, hydrolytic, and photolytic stress.

Materials:

6-Bromonicotinonitrile

Aqueous buffers (pH 4, 7, and 9)

Organic solvents (e.g., acetonitrile, methanol)

Temperature-controlled ovens
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» Photostability chamber with controlled light and temperature
o HPLC system with a suitable detector
Procedure:

o Stock Solution Preparation: Prepare a stock solution of 6-Bromonicotinonitrile in a suitable
solvent (e.g., acetonitrile) at a known concentration.

o Sample Preparation for Stress Testing:

o Thermal Stability: Dilute the stock solution in sealed vials and place them in ovens at
elevated temperatures (e.g., 40 °C, 60 °C). Protect from light.

o Hydrolytic Stability: Dilute the stock solution in aqueous buffers of different pH values (e.qg.,
4, 7, 9). Place the samples in a temperature-controlled environment (e.g., 25 °C or 40 °C).
Protect from light.

o Photolytic Stability: Expose a solution of the compound to a controlled light source (e.g.,
ICH-compliant photostability chamber). A dark control sample should be run in parallel.

o Time Points: At specified time intervals (e.g., 0, 24, 48, 72 hours, and 1 week), withdraw
aliquots from each stress condition.

o Sample Analysis: Analyze the samples by a stability-indicating HPLC method. This method
should be able to separate the parent compound from any potential degradation products.

o Data Analysis: Calculate the percentage of 6-Bromonicotinonitrile remaining at each time
point relative to the initial concentration (time 0). The degradation rate constant and half-life
can be determined from this data.

Visualized Workflows

The following diagrams, generated using the DOT language, illustrate the logical workflows for
the experimental protocols described above.
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Workflow for Solubility Determination

Prepare supersaturated solution
(excess solid in solvent)

'

Equilibrate at constant temperature
(e.g., 24-48h with shaking)

'

Allow solid to settle

'

Withdraw and filter supernatant

'

Dilute filtered sample

'

Quantify by HPLC

'

Calculate solubility

Click to download full resolution via product page

Caption: A generalized workflow for determining equilibrium solubility.
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Workflow for Stability Assessment
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6-Bromonicotinonitrile

:
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i
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:
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:
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:

Calculate degradation kinetics
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Caption: A generalized workflow for assessing chemical stability.
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Conclusion

While specific quantitative data on the solubility and stability of 6-Bromonicotinonitrile is
limited in the public domain, this guide provides a framework for researchers and drug
development professionals to understand and experimentally determine these crucial
parameters. The provided protocols for solubility and stability testing offer robust starting points
for laboratory investigations. By following these standardized methods, scientists can generate
reliable data to support the use of 6-Bromonicotinonitrile in their research and development
endeavors, ensuring consistent and reproducible results. It is strongly recommended that the
estimated data presented here be experimentally verified for any specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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